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Compound of Interest

Compound Name: Trimethyl arsenate

Cat. No.: B043142

This guide offers an in-depth technical overview of trimethyl arsenate, an organoarsenic
compound of interest to researchers and scientists in specialized fields. Given the potential for
ambiguity with similarly named arsenic compounds, this document aims to provide precise and
reliable information, focusing on its chemical identity, synthesis, and critical safety protocols.
Adherence to the highest standards of scientific integrity and safety is paramount when working
with this substance.

Core Chemical Identifiers

Accurate identification is the foundation of all chemical research and safety. Trimethyl
arsenate is distinguished by a unique set of identifiers across various chemical databases. It is
crucial to differentiate it from trimethylarsine (a trivalent arsenic compound) and trimethyl
arsenite. This guide focuses exclusively on the pentavalent arsenate ester.

The definitive identifier is the CAS Number assigned by the Chemical Abstracts Service. This
number, along with other standardized identifiers, ensures unambiguous reference in scientific
literature and regulatory contexts.
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Identifier Type Identifier Source
CAS Number 13006-30-9 Chemical Abstracts Service[1]
) International Union of Pure
IUPAC Name trimethyl arsorate ) )
and Applied Chemistry[1]
National Center for
PubChem CID 579327

Biotechnology Information[1]

Trimethoxyarsine oxide,
Synonyms ) o PubChem[1]
Arsenic acid trimethyl ester

inchi INChl=1S/C3H9As04/c1-6- IUPAC International Chemical
n
4(5,7-2)8-3/h1-3H3 Identifier[1]
) Simplified Molecular-Input
Canonical SMILES co(oc)oc

Line-Entry System[1]

Physicochemical Properties and Synthesis

A thorough understanding of the physicochemical properties of trimethyl arsenate is essential
for its handling and application in experimental designs.

e Molecular Formula: CsHsAsO4[1]

e Molecular Weight: 184.02 g/mol [1]

The synthesis of trimethyl arsenate typically involves the oxidation of a trivalent arsenic
precursor, such as trimethyl arsenite. This method requires meticulous control over reaction
conditions to ensure high purity and yield.

Experimental Protocol: Synthesis of Trimethyl Arsenate
via Oxidation of Trimethyl Arsenite

Warning: This procedure involves highly toxic arsenic compounds and potent oxidizers. It must
be performed by trained personnel in a certified chemical fume hood with appropriate personal
protective equipment.
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Materials:

Trimethyl arsenite ((CHsO)3As) (CAS: 6596-95-8)

Anhydrous hydrogen peroxide (H20:2) or other suitable oxidizing agent (e.g., meta-
chloroperoxybenzoic acid)

Anhydrous solvent (e.g., diethyl ether or dichloromethane)
Anhydrous sodium sulfate (Naz2S0a)

Round-bottom flask with a magnetic stir bar

Dropping funnel

Ice bath

Rotary evaporator

Procedure:

Reaction Setup: A dry, round-bottom flask containing a magnetic stir bar is charged with
trimethyl arsenite dissolved in a minimal amount of anhydrous diethyl ether. The flask is then
placed in an ice bath to cool to 0°C. This cooling is critical to control the exothermic nature of
the oxidation reaction.

Controlled Oxidation: A solution of the oxidizing agent (e.g., anhydrous H2032) in diethyl ether
is added dropwise to the stirred trimethyl arsenite solution. The slow addition rate and low
temperature are maintained to prevent overheating and potential side reactions.

Reaction Monitoring: The reaction is stirred at 0°C for several hours. Progress can be
monitored using techniques such as Thin-Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS) to confirm the consumption of the starting
material.

Quenching: Upon completion, any excess oxidizing agent is carefully quenched. For
hydrogen peroxide, a small amount of a mild reducing agent, like a sodium sulfite solution,
can be slowly added until the peroxide is consumed (test with peroxide strips).
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o Workup and Drying: The reaction mixture is transferred to a separatory funnel for an
agueous workup if necessary. The organic layer is then separated and dried over anhydrous
sodium sulfate to remove any residual water.

o Solvent Removal and Isolation: The drying agent is removed by filtration, and the solvent is
evaporated under reduced pressure using a rotary evaporator. The resulting product,
trimethyl arsenate, should be handled as a highly toxic substance and stored under an inert
atmosphere.

Workflow Diagram:

Synthesis Workflow
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Click to download full resolution via product page
Caption: Synthesis of Trimethyl Arsenate.

Safety and Handling

Organoarsenic compounds like trimethyl arsenate are acutely toxic and carcinogenic. All
handling must be conducted with the utmost care, following stringent safety protocols to
minimize exposure risk.

Hazard Identification:

» High Acute Toxicity: Toxic if swallowed or inhaled[2].

o Carcinogenicity: Arsenic and its compounds are classified as human carcinogens.
o Environmental Hazard: Very toxic to aquatic life with long-lasting effects[3].

Personal Protective Equipment (PPE):
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» Hand Protection: Wear chemical-resistant gloves (e.qg., butyl rubber)[2].
o Eye/Face Protection: Use chemical safety goggles and a face shield.

+ Skin and Body Protection: A lab coat, closed-toe shoes, and additional protective clothing as

needed to prevent skin contact.

* Respiratory Protection: All work must be performed in a certified chemical fume hood. For
emergencies or when engineering controls are not sufficient, a full-face respirator with
appropriate cartridges is necessary|[2].

Handling and Storage:

+ Handling: Use only in a well-ventilated area, specifically a fume hood. Avoid contact with
skin, eyes, and clothing. Do not breathe dust or vapor. Wash hands thoroughly after
handling[4].

e Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-
ventilated area. Keep locked up and segregated from incompatible materials such as strong
acids and oxidizing agents[4].

Logical Relationship of Safety Measures:

Safety Protocol Logic

Hazard: High Toxicity & Carcinogenicity

Mandatory PPE Strict Handling Procedures Secure & Isolated Storage

Minimized Exposure & Safe Environment
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Caption: Core Safety Principles for Handling Trimethyl Arsenate.

Conclusion

Trimethyl arsenate is a valuable compound for specific research applications, but it demands
a high level of caution and expertise in its handling. This guide provides the essential technical
information for its identification, synthesis, and safe management. Researchers must always
consult the latest safety data sheets and institutional safety protocols before commencing any
work with this hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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